N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.307. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and analytical characterization of compounds with structures related to pyrazole and isoxazole, which are crucial for understanding their potential applications. For instance, McLaughlin et al. (2016) detailed the identification and synthesis of a research chemical with a pyrazole core, showcasing the importance of correct identification in research chemicals and the potential for bioisosteric replacement of indazole rings, frequently found in synthetic cannabinoids (McLaughlin et al., 2016). Similarly, Martins et al. (2002) reported on the synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles, highlighting the diverse synthetic routes and the importance of structural modifications for the desired biological activity (Martins et al., 2002).
Antimicrobial and Antifungal Applications
Compounds with pyrazole and isoxazole structures have been explored for their antimicrobial and antifungal properties. Zítko et al. (2013) synthesized 5-chloro-N-phenylpyrazine-2-carboxamides and tested their activity against Mycobacterium tuberculosis, highlighting the potential for treating mycobacterial infections (Zítko et al., 2013). Sun and Zhou (2015) designed and synthesized pyrazole carboxamide and isoxazolol pyrazole carboxylate derivatives, demonstrating significant antifungal activity against various phytopathogenic fungi (Sun & Zhou, 2015).
Structural and Mechanistic Studies
Understanding the structural and mechanistic aspects of these compounds is crucial for their application. Loro et al. (2022) discussed the non-decarboxylative rearrangement of 4-alkylidene-isoxazol-5-ones to pyrazole- and isoxazole-4-carboxylic acids catalyzed by ruthenium, showcasing a novel mechanism for structural transformation (Loro et al., 2022). Additionally, the work by Savant et al. (2010) on the water-mediated construction of a trisubstituted pyrazoles/isoxazoles library emphasizes the efficiency and environmental friendliness of the synthetic processes (Savant et al., 2010).
Properties
IUPAC Name |
N-(4-pyrazin-2-yloxycyclohexyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c19-14(12-5-6-17-21-12)18-10-1-3-11(4-2-10)20-13-9-15-7-8-16-13/h5-11H,1-4H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOUVDSVDILJKFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC=NO2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.